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Compound of Interest

Compound Name: MSK-195

Cat. No.: B1677548

For researchers and professionals in drug development, the proper disposal of chemical
compounds is a critical aspect of laboratory safety and environmental responsibility. This guide
provides detailed procedures for the safe handling and disposal of MSK-195, a potent TRPV1
agonist.[1] While specific disposal information for a compound explicitly named "MSK-195" is
not readily available, this designation may be a synonym for the well-documented compound
TMP-195, a selective class lla histone deacetylase (HDAC) inhibitor.[2][3] The following
procedures are based on the available data for TMP-195 and should be followed with the
assumption that MSK-195 shares similar chemical properties.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, adherence to strict safety measures is paramount to
minimize exposure risks.

Personal Protective Equipment (PPE):

o Eye Protection: Always wear safety goggles with side shields.[4]

e Hand Protection: Use chemical-resistant gloves, such as nitrile.[4]
» Body Protection: A laboratory coat is required.[4]

Engineering Controls:
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» All work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[4]

e Ensure that an eyewash station and safety shower are easily accessible.[4]
Handling Recommendations:

» Avoid the inhalation of dust or aerosols.[4]

e Prevent contact with skin and eyes.[4]

» Prohibit eating, drinking, or smoking in areas where the compound is handled.[4]

Chemical and Physical Properties

A summary of the key quantitative data for the related compound, TMP-195, is provided below.

Property Value

Molecular Formula C23H10F3N403[2][4]

Molecular Weight 456.4 g/mol [2]

Appearance Crystalline solid[2]

Solubility DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10
mg/ml, PBS (pH 7.2): 0.2 mg/ml[2]

Storage -20°C[2]

Stability > 4 years[2]

Step-by-Step Disposal Procedure

The disposal of MSK-195, treated as a hazardous chemical waste, must be conducted in
compliance with institutional and local environmental regulations.

1. Waste Segregation and Collection:
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» Solid Waste: Place all unused or expired solid MSK-195, along with contaminated materials
like weighing paper and pipette tips, into a clearly labeled and sealed container designated
for hazardous chemical waste.[4]

o Liquid Waste: Solutions containing MSK-195 should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Avoid mixing with incompatible waste streams.[4]

2. Labeling:

e The waste container must be clearly marked with "Hazardous Waste," the full chemical
name, and any other identifiers required by your institution's environmental health and safety
(EHS) department.[4]

3. Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area pending disposal.

4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal contractor.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain and clean the
area.

e Evacuation: Evacuate all non-essential personnel from the immediate vicinity.[4]
» Ventilation: Ensure the area is well-ventilated.

o Personal Protective Equipment: Wear appropriate PPE, including a respirator if there is a risk
of inhaling dust.

e Containment and Cleanup:

o For solid spills, carefully sweep or scoop the material to avoid generating dust.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_TMP195_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_TMP195_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_TMP195_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_TMP195_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_TMP195_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o For liquid spills, use an inert, non-combustible absorbent material such as vermiculite or
sand.[4]

o Place all cleanup materials into a sealed, labeled hazardous waste container for disposal.

[4]

o Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by
soap and water.[4]

Experimental Workflow for Handling and Disposal

The following diagram outlines the logical workflow for the safe handling and disposal of MSK-
195 in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of MSK-195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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